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Compound of Interest

Compound Name: Endothal-disodium

Cat. No.: B2789328 Get Quote

Endothal-disodium is a selective contact herbicide used to control a variety of aquatic and

terrestrial weeds.[1] As with any laboratory chemical, proper handling and disposal are

paramount to ensure the safety of personnel and the protection of the environment. Endothal-
disodium is classified as toxic if swallowed, harmful in contact with skin, and causes serious

eye irritation.[2][3] Furthermore, it is very toxic to aquatic life, making it critical to prevent its

release into the environment.[2] This guide provides a step-by-step procedure for the safe

disposal of Endothal-disodium and its containers.

Immediate Safety Protocols: Personal Protective
Equipment (PPE)
Before handling Endothal-disodium for any purpose, including disposal, it is essential to wear

appropriate Personal Protective Equipment (PPE).

Required PPE:

Eye/Face Protection: Wear chemical safety goggles or glasses with side-shields.[4]

Hand Protection: Use chemical-impermeable gloves.[5]

Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[2]

[5] An impervious lab coat or apron is recommended.
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Respiratory Protection: If there is a risk of dust or aerosol formation, use a NIOSH/MSHA or

European Standard EN 149 approved respirator.[3]

Step-by-Step Disposal Procedures
Disposal of Endothal-disodium must be carried out in accordance with applicable local, state,

and federal regulations. Never discharge Endothal-disodium directly into sewer systems or

waterways.[5]

Step 1: Managing Spills

In the event of a spill, immediate and proper cleanup is crucial to prevent exposure and

environmental contamination.

Evacuate and Ventilate: Ensure the area is well-ventilated and evacuate unnecessary

personnel to a safe location, preferably upwind of the spill.[2][3]

Contain the Spill: Prevent the spill from entering drains or water courses.[2]

Absorb and Collect:

Do not wash the spill away with water.[5]

Sprinkle the spill with an inert absorbent material like sawdust, vermiculite, or kitty litter.[5]

Carefully sweep the absorbed material into a designated, sealable plastic container for

disposal.[5]

Decontaminate the Area: Wash the spill area thoroughly with soap and water after the

absorbed material has been removed.

Dispose of Cleanup Materials: All contaminated materials, including absorbents and cleaning

supplies, must be disposed of as hazardous waste.

Step 2: Disposal of Unused or Waste Endothal-disodium

Excess or unwanted Endothal-disodium is considered hazardous waste and must be

disposed of accordingly.
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Consult Regulations: Check with your local solid waste management authority,

environmental agency, or health department for specific disposal requirements in your area.

[6]

Professional Disposal Service: The primary recommended method for disposal is to contact

a licensed professional waste disposal service or a chemical destruction plant.[4][5]

Controlled Incineration: Controlled incineration with flue gas scrubbing is a potential disposal

method for the material.[5]

Labeling and Storage: While awaiting disposal, store the waste material in a clearly labeled,

tightly closed container in a locked, well-ventilated area.[2][3][5]

Step 3: Container Disposal

Empty containers that held Endothal-disodium must also be handled properly to remove

residual chemicals.

Triple Rinse: Triple rinse the empty container (or the equivalent) with a suitable solvent (e.g.,

water).[5]

Dispose of Rinsate: The rinsate should be collected and disposed of as hazardous waste

along with the unused chemical. Do not pour the rinsate down the drain.

Render Unusable: After thorough rinsing, puncture the container to make it unusable for

other purposes.[5]

Final Disposal: The cleaned and punctured container can then be offered for recycling or

reconditioning, or disposed of in a sanitary landfill, in accordance with local regulations.[5]

Quantitative Data Summary
This table summarizes key quantitative data for Endothal-disodium relevant to its handling

and disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Endothall
https://www.cdnisotopes.com/media/catalog/product/d/-/d-7289_1.pdf
https://www.chemicalbook.com/msds/endothal.pdf
https://www.chemicalbook.com/msds/endothal.pdf
https://dl.novachem.com.au/sds/assets/novachem.sds.DRE-C13150000.pdf
https://www.fishersci.com/store/msds?partNumber=AAJ60948MC&productDescription=ENDOTHALL+100MG&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/endothal.pdf
https://www.benchchem.com/product/b2789328?utm_src=pdf-body
https://www.chemicalbook.com/msds/endothal.pdf
https://www.chemicalbook.com/msds/endothal.pdf
https://www.chemicalbook.com/msds/endothal.pdf
https://www.benchchem.com/product/b2789328?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2789328?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Reference

Acute Oral Toxicity (LD50, rat) 51 mg/kg [1]

Acute Dermal Toxicity (LD50,

rat)
750 mg/kg [1]

Water Solubility (20°C) 100,000 mg/L [7]

Environmental Persistence
Rapidly biodegrades in water

and soil.[1][8]

Half-life in Surface Water Approximately 4 to 7 days.[1]

Half-life in Soil
4 to 9 days, depending on soil

type.[1]

Experimental Protocols
The disposal procedures outlined are based on established safety data and regulatory

guidelines rather than specific experimental protocols. The core principle is the complete

containment and destruction of the chemical through approved hazardous waste management

channels to prevent environmental release and human exposure.

Endothal-disodium Disposal Workflow
The following diagram illustrates the logical steps and decision points for the proper disposal of

Endothal-disodium.
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Start: Need to dispose of Endothal-disodium

Is it a spill?

Follow Spill Cleanup Protocol:
1. Evacuate & Ventilate

2. Contain Spill
3. Absorb & Collect

4. Dispose of as Hazardous Waste

Yes

Is it unused product or contaminated material?

No

End of Process

Dispose of as Hazardous Waste:
1. Contact Licensed Disposal Service
2. Store in labeled, sealed container

3. Arrange for incineration or chemical destruction

Yes

Is it an empty container?

No

Triple rinse container.
Collect rinsate as hazardous waste.

Yes

Puncture container to prevent reuse.

Dispose of container via recycling or landfill per local regulations.

Click to download full resolution via product page

Caption: Logical workflow for Endothal-disodium disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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